1-(3-Chlorophenoxy)-3-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine

• CAS No.: 89738-98-7
• Molecular Formula: C17H18ClNO
• Molecular Weight: 287.8 g/mol
• IUPAC Name: 5-(3-chlorophenoxy)-3-methyl-1,2,4,5-tetrahydro-3-benzazepine
• InChI: InChI=1S/C17H18ClNO/c1-19-10-9-13-5-2-3-8-16(13)17(12-19)20-15-7-4-6-14(18)11-15/h2-8,11,17H,9-10,12H2,1H3
• InChI Key: UUXSSYRAFLDINZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=CC=CC=C2C(C1)OC3=CC(=CC=C3)Cl

Description

1-(3-Chlorophenoxy)-3-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine is a useful research compound. Its molecular formula is C17H18ClNO and its molecular weight is 287.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cooled solution of 1-(m-chlorophenoxy)-2,3,4,5-tetrahydro-3-benzazepine of Example 4, (6.5 g, 0.024 mole) and triethylamine (2.8 g, 0.028 mole) in chloroform (75 ml) was slowly dropped ethyl chloroformate (3.0 g, 0.028 mole) in chloroform (10 ml.). The reaction mixture was stirred overnight, about 16 hours, at ambient temperature, then was concentrated to an oil which was dissolved in ether, washed with water, dilute HCl, again twice washed with water, then dried (saturated NaCl, anhydrous MgSO4). The solution was filtered, then concentrated to an oil (7.5 g, 90%). A solution of the oil in tetrahydrofuran (THF) (75 ml) was slowly dropped into a refluxing suspension of LiAlH4 (1.6 g. 0.042 mole) in THF (125 ml). After refluxing five hours, the mixture was cooled, then was quenched by dropwise addition of saturated NH4Cl solution. The mixture was diluted with ether, filtered, washed twice with water then dried (saturated NaCl, anhydrous MgSO4). The solution was filtered, then concentrated to an oil (5.6 g., 93%). This oil was distilled to yield an oil of 1-(m-chlorophenoxy)-3-methyl-2,3,4,5-tetrahydro-3-benzazepine (150°-170° C./0.1 mm).